Cas no 25894-22-8 (1H-Indene, 3-chloro-)

• Product Name: 1H-Indene, 3-chloro-
• CAS No: 25894-22-8
• MF: C₉H₇Cl
• MW: 150.60488152504
• MDL: MFCD27987212
• CID: 2838151
• PubChem ID: 12368898
• Update Time: 2025-06-29

1H-Indene, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 3-chloro-

• MDL： MFCD27987212
• Inchi： 1S/C9H7Cl/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4,6H,5H2
• InChI Key： BZZXFVJWVUCOIO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(Cl)=C1

Computed Properties

• Exact Mass: 150.0236279g/mol
• Monoisotopic Mass: 150.0236279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 1H-Indene, 3-chloro-

Introduction to 1H-Indene, 3-chloro (CAS No. 25894-22-8)

1H-Indene, 3-chloro, identified by the Chemical Abstracts Service Number (CAS No.) 25894-22-8, is a significant organic compound that has garnered attention in the field of pharmaceutical and materials chemistry. This heterocyclic aromatic molecule features a chlorinated indene structure, making it a valuable intermediate in synthetic chemistry and a potential building block for various functional materials. The presence of a chlorine substituent at the 3-position introduces reactivity that can be exploited for further derivatization, enabling the synthesis of more complex molecules with tailored properties.

The compound belongs to the broader class of indene derivatives, which are known for their structural versatility and utility in organic synthesis. Indenes, characterized by a benzene ring fused to a cyclopentadiene ring, serve as versatile scaffolds in medicinal chemistry due to their ability to accommodate diverse functional groups without compromising stability. The chlorination at the 3-position of 1H-Indene, 3-chloro enhances its reactivity toward nucleophilic substitution reactions, making it particularly useful in constructing biologically active molecules.

In recent years, 1H-Indene, 3-chloro has been explored in the development of novel pharmaceutical agents. Its structural motif is found in several natural products and drug candidates, where the indene core contributes to binding affinity and metabolic stability. Researchers have leveraged its reactivity to develop inhibitors targeting enzymes involved in cancer metabolism and inflammatory pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule modulators of polyketide synthases, which play a crucial role in antibiotic biosynthesis.

The compound's potential extends beyond pharmaceutical applications into advanced materials science. The chlorinated indene structure can be polymerized or incorporated into conjugated polymers to enhance electronic properties. Such materials are of interest for organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The chlorine atom's electron-withdrawing effect can modulate charge transport properties, making 1H-Indene, 3-chloro a candidate for optimizing device performance.

Recent advancements in synthetic methodologies have improved the accessibility of 1H-Indene, 3-chloro, enabling more efficient production routes. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce additional functional groups onto the indene core with high selectivity. These methods align with green chemistry principles by reducing waste and improving atom economy.

The compound's role in drug discovery has been further highlighted by its incorporation into libraries of heterocyclic compounds screened for biological activity. High-throughput screening campaigns have identified derivatives of 1H-Indene, 3-chloro with promising pharmacological profiles. For example, modifications at the chlorine substituent or additional ring systems have yielded compounds exhibiting antiviral and anti-inflammatory effects. Such findings underscore the importance of this scaffold in medicinal chemistry innovation.

From a mechanistic perspective, the reactivity of 1H-Indene, 3-chloro has been studied to understand how electronic and steric factors influence reaction outcomes. Computational chemistry approaches have been instrumental in predicting optimal reaction conditions and intermediates formed during functionalization. These insights have guided experimental efforts toward higher yields and cleaner product profiles.

The industrial relevance of 1H-Indene, 3-chloro is also reflected in its use as a precursor for specialty chemicals. Its conversion into more complex heterocycles via palladium-catalyzed reactions provides access to nitrogen-containing analogs with enhanced biological activity. Such transformations are critical for developing next-generation therapeutics targeting emerging diseases.

In conclusion,1H-Indene, 3-chloro (CAS No. 25894-22-8) represents a versatile intermediate with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it indispensable for synthetic chemists seeking to develop innovative molecular architectures. As research continues to uncover new synthetic strategies and biological functions,1H-Indene, 3-chloro is poised to remain at the forefront of chemical innovation.